![molecular formula C16H23NO5 B295050 1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate](/img/structure/B295050.png)
1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate (MMB-CHMICA) is a synthetic cannabinoid that belongs to the class of indole-3-carboxamides. It has been identified as a designer drug and has gained popularity in the recreational drug market due to its psychoactive effects. MMB-CHMICA has been classified as a Schedule I controlled substance in the United States and is illegal to manufacture, distribute, or possess.
Mechanism of Action
1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate acts as a partial agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the psychoactive effects of this compound, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity, decrease body temperature, and produce antinociceptive effects (reducing sensitivity to pain). This compound has also been found to have anxiolytic (anti-anxiety) effects in mice.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate in lab experiments is that it is a potent and selective agonist of the cannabinoid receptors CB1 and CB2. This makes it a useful tool for investigating the endocannabinoid system and its role in various physiological processes. However, one limitation is that this compound is a synthetic cannabinoid and may not accurately reflect the effects of natural cannabinoids found in cannabis.
Future Directions
There are several future directions for research on 1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate. One area of interest is its potential therapeutic applications, particularly in the treatment of pain and anxiety. Another area of research is the development of new synthetic cannabinoids with improved selectivity and potency. Additionally, further studies are needed to investigate the long-term effects of this compound on the brain and other physiological systems.
Synthesis Methods
The synthesis of 1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate involves the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form 3,4-dimethoxybenzoyl chloride. This is then reacted with 1-methyl-2-(4-morpholinyl)ethylamine to form this compound.
Scientific Research Applications
1-Methyl-2-(4-morpholinyl)ethyl 3,4-dimethoxybenzoate has been used in scientific research to investigate its effects on the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes such as pain, mood, appetite, and sleep. This compound has been found to bind to the cannabinoid receptors in the brain and produce psychoactive effects similar to those of delta-9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis.
Properties
Molecular Formula |
C16H23NO5 |
---|---|
Molecular Weight |
309.36 g/mol |
IUPAC Name |
1-morpholin-4-ylpropan-2-yl 3,4-dimethoxybenzoate |
InChI |
InChI=1S/C16H23NO5/c1-12(11-17-6-8-21-9-7-17)22-16(18)13-4-5-14(19-2)15(10-13)20-3/h4-5,10,12H,6-9,11H2,1-3H3 |
InChI Key |
WYGBLDZQEBHKHE-UHFFFAOYSA-N |
SMILES |
CC(CN1CCOCC1)OC(=O)C2=CC(=C(C=C2)OC)OC |
Canonical SMILES |
CC(CN1CCOCC1)OC(=O)C2=CC(=C(C=C2)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.